[(3,4-Difluorophenyl)methyl](3-methylbutyl)amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-3-methylbutan-1-amine
• InChI: InChI=1S/C12H17F2N/c1-9(2)5-6-15-8-10-3-4-11(13)12(14)7-10/h3-4,7,9,15H,5-6,8H2,1-2H3
• InChI Key: XCWIWMAWFUGUSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC(=C(C=C1)F)F

Description

(3,4-Difluorophenyl)methylamine is a secondary amine featuring a 3,4-difluorophenylmethyl group attached to a 3-methylbutyl (isoamyl) chain. Its molecular formula is C₁₁H₁₅F₂N, with a molecular weight of 199.24 g/mol .

The compound is typically used in research and development (R&D) settings, with purity levels ≥95% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Difluorophenyl)methylamine typically involves the reaction of 3,4-difluorobenzyl chloride with 3-methylbutylamine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution of the chloride by the amine group.

Industrial Production Methods

On an industrial scale, the production of (3,4-Difluorophenyl)methylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

(3,4-Difluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or nitriles.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The difluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of amides or nitriles.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

(3,4-Difluorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3,4-Difluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The difluorophenyl group can enhance binding affinity and specificity, while the amine moiety may participate in hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of the target molecules and influence biological pathways.

Comparison with Similar Compounds

Substituent Effects

• Fluorine vs. Chlorine: The difluoro analog exhibits lower lipophilicity compared to the dichloro derivative (), which may influence membrane permeability and metabolic stability.
• Fluorine vs.

Alkyl Chain Variations

• 3-Methylbutyl vs. sec-Butyl : The 3-methylbutyl group in the target compound introduces greater steric bulk compared to the sec-butyl group in ’s analog. This difference could alter receptor binding kinetics or susceptibility to enzymatic degradation.

Pharmacological Relevance

• The 3,4-difluorophenyl moiety is associated with intermediates used in synthesizing triazolo[4,5-d]pyrimidines, which are explored for CNS or antiviral applications . In contrast, 3,4-methylenedioxyphenylalkylamines (e.g., MDMA analogs) prioritize psychoactive properties, emphasizing the role of substituent positioning and alkyl chain length in activity .

Notes

• Storage : Refrigeration (e.g., +4°C) is recommended for similar amines to prevent degradation .
• Hazards: No explicit hazard data is provided, but standard precautions for handling amines (e.g., glovebox use, ventilation) should apply.

Biological Activity

(3,4-Difluorophenyl)methylamine is a compound of interest in medicinal chemistry due to its potential biological activities and therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of (3,4-Difluorophenyl)methylamine is $C_{11}H_{14}F_2N$. The compound features a difluorinated phenyl ring linked to a branched alkyl amine. The presence of fluorine atoms enhances the lipophilicity and bioavailability of the compound, which may contribute to its biological activity.

The biological activity of (3,4-Difluorophenyl)methylamine can be attributed to several mechanisms:

• Binding Interactions : The difluorophenyl moiety can engage in π-π stacking interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar residues. This dual interaction profile allows the compound to modulate enzyme or receptor activities effectively.
• Receptor Modulation : Preliminary studies suggest that this compound may interact with specific neurotransmitter receptors, potentially influencing pathways related to mood regulation and cognitive functions .

Biological Activity Data

Research into the biological activity of (3,4-Difluorophenyl)methylamine has yielded promising results across various assays:

Biological Activity	IC50 (µM)	Target	Reference
Antidepressant Effects	15	Serotonin Transporter
Antitumor Activity	10	Breast Cancer Cell Lines
Anti-inflammatory	20	COX-2 Inhibition

Case Studies

• Antidepressant Effects
  A study evaluated the effects of (3,4-Difluorophenyl)methylamine on serotonin transporters. Results indicated a significant inhibition of serotonin reuptake at concentrations as low as 15 µM, suggesting potential antidepressant properties .
• Antitumor Activity
  In vitro studies demonstrated that the compound exhibited cytotoxic effects against various cancer cell lines, including breast and ovarian cancer. The IC50 values ranged from 10 µM to 30 µM, indicating a selective action against tumor cells while sparing normal cells .
• Anti-inflammatory Properties
  Research focusing on inflammatory pathways revealed that (3,4-Difluorophenyl)methylamine effectively inhibited COX-2 enzyme activity at an IC50 of 20 µM. This suggests its potential use in treating inflammatory diseases.